desmodimine

• CAS No.: 150036-83-2
• Product Name: desmodimine
• Molecular Formula: CH4
• Molecular Weight: 237.25 g/mol
• IUPAC Name: (4S,5R,6R)-6-hydroxy-4,5-dimethyl-2-oxo-1,4,5,6-tetrahydropyrrolo[1,2-d][1,4]oxazocine-9-carbaldehyde
• Standard InChI: InChI=1S/C12H15NO4/c1-7-8(2)17-11(15)5-13-9(6-14)3-4-10(13)12(7)16/h3-4,6-8,12,16H,5H2,1-2H3/t7-,8-,12+/m0/s1
• Standard InChIKey: VNWKTOKETHGBQD-UHFFFAOYSA-N
• Isomeric SMILES: C[C@H]1[C@@H](OC(=O)CN2C(=CC=C2[C@@H]1O)C=O)C
• Impurities: Methanol and carbon monoxide
• SMILES: CC1C(OC(=O)CN2C(=CC=C2C1O)C=O)C
• Canonical SMILES: CC1C(OC(=O)CN2C(=CC=C2C1O)C=O)C
• Boiling Point: -258 °F at 760 mm Hg (USCG, 1999); -258.7 °F at 760 mm Hg (NTP, 1992); -161.5 °C; -161.50 °C; -161 °C
• Colorform: Colorless gas
• Density: 0.415 to 0.45 at -259.6 °F (USCG, 1999); 0.422 at -256 °F (USCG, 1999); 0.554 at 0 °C/4 °C (air = 1 ) or 0.7168 g/lite
• Flash Point: -306 °F (NTP, 1992); -188 °C (-306 °F) - closed cup; Flammable gas
• Melting Point: -296 °F (USCG, 1999); -296.5 °F (NTP, 1992); -182.4 °C; -182.566 °C; -182.4°C; -183 °C
• Physical Description: Methane is a colorless odorless gas. It is also known as marsh gas or methyl hydride. It is easily ignited. The vapors are lighter than air. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. It is used in making other chemicals and as a constituent of the fuel, natural gas.; Methane, refrigerated liquid (cryogenic liquid) is a colorless odorless liquid. Flammable. Water insoluble.; Natural gas, refrigerated liquid (cryogenic liquid) appears as a flammable liquefied gaseous mixture of straight chain hydrocarbons, predominately methane.; Natural gas, [compressed] appears as a flammable gaseous mixture of straight chain hydrocarbons, predominately compressed methane.; GasVapor; Liquid; Liquid; COLOURLESS ODOURLESS COMPRESSED OR LIQUEFIED GAS.
• Description: Methane is a colorless odorless gas. It is also known as marsh gas or methyl hydride. It is easily ignited. The vapors are lighter than air. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. It is used in making other chemicals and as a constituent of the fuel, natural gas.; Methane, also known as CH4 or marsh gas, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Methane has been found throughout most human tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, methane is primarily located in the cytoplasm. Methane is also a parent compound for other transformation products, including but not limited to, methyl, methanetriyl, and hydridocarbon(. ). Methane is a potentially toxic compound.; Methane is a one-carbon compound in which the carbon is attached by single bonds to four hydrogen atoms. It is a colourless, odourless, non-toxic but flammable gas (b.p. -161℃). It has a role as a fossil fuel, a member of greenhouse gas and a bacterial metabolite. It is a mononuclear parent hydride, a one-carbon compound, a gas molecular entity and an alkane. It is a conjugate acid of a methanide.
• Related CAS: 64365-11-3 (activated)
• Solubility: 3.5 mL/100 mL at 63° F (NTP, 1992); Insoluble; 0.00 M; In water, 22 mg/L at 25 °C; Slightly soluble in acetone; soluble in ethanol, ethyl ether, benzene, toluene, methanol; 0.91 mL in 1 g ether at 20 °C; 0.60 mL in 1 g ethyl alcohol at 20 °C; 0.022 mg/mL at 25 °C; Solubility in water, ml/100ml at 20 °C: 3.3
• Synonyms: desmodimine
• Vapor Density: 0.55 (NTP, 1992) (Relative to Air); 0.554 at 0 °C (Air = 1); Relative vapor density (air = 1): 0.6
• Vapor Pressure: 258574 mm Hg at 100 °F ; 760 mm Hg at -258.7° F (NTP, 1992); 4.66e+05 mmHg; 4.66X10+5 mm Hg at 25 °C
• PubChem Compound: 192463
• Last Modified: Dec 23 2021